Cas no 1807196-98-0 (Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate)

• Product Name: Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate
• CAS No: 1807196-98-0
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 4953028
• Update Time: 2025-05-21

Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate

• Inchi： 1S/C11H7F2NO3/c1-17-11(16)9-7(4-14)2-6(10(12)13)3-8(9)5-15/h2-3,5,10H,1H3
• InChI Key： XAOZSWYWBOUILZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(=O)OC)=C(C=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate

Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate

Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate, with the CAS number 1807196-98-0, is a complex organic compound that has garnered attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, difluoromethyl, and formyl groups. These substituents confer distinctive chemical properties, making it a valuable compound for various applications.

The structure of Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate is notable for its substitution pattern on the benzene ring. The cyano group (-CN) at position 2 imparts strong electron-withdrawing effects, while the difluoromethyl group (-CF₂H) at position 4 introduces both electron-withdrawing and steric effects. The formyl group (-CHO) at position 6 adds a carbonyl functionality, enhancing the compound's reactivity and potential for further functionalization. This combination of substituents makes the compound highly versatile in synthetic chemistry.

Recent studies have explored the synthesis of Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have demonstrated that the compound can be synthesized efficiently using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction. These methods not only improve yield but also provide a scalable approach for industrial production.

In terms of applications, Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate has shown promise in drug discovery and materials science. Its cyano and formyl groups make it an attractive candidate for designing bioactive molecules with potential anticancer or antimicrobial properties. Additionally, the compound's electronic properties have been leveraged in the development of advanced materials, such as organic semiconductors and sensors.

Recent research has also focused on the electrochemical properties of Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate. Studies have revealed that its unique substitution pattern enhances its ability to act as an electron-deficient aromatic system, making it suitable for applications in organic electronics. For instance, the compound has been used as a building block for constructing π-conjugated systems with improved charge transport properties.

The stability and reactivity of Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate under various conditions have also been extensively studied. Researchers have found that the compound exhibits good thermal stability up to 150°C and is resistant to hydrolysis under mild conditions. These properties make it ideal for use in high-throughput screening assays and other demanding chemical processes.

In conclusion, Methyl 2-cyano-4-difluoromethyl-6-formylbenzoate is a multifaceted compound with significant potential in diverse fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in modern organic chemistry research.